Cas no 2171179-88-5 ((2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid)

• Product Name: (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid
• CAS No: 2171179-88-5
• MF: C₂₄H₂₃N₃O₆
• MW: 449.455926179886
• CID: 6079099
• PubChem ID: 165495323
• Update Time: 2025-10-29

(2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid
• 2171179-88-5
• EN300-1526327
• (2S)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid

• Inchi： 1S/C24H23N3O6/c1-2-20(23(29)30)26-22(28)19-13-33-27-21(19)11-25-24(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18,20H,2,11-12H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t20-/m0/s1
• InChI Key： YORXNPOOPHOGSM-FQEVSTJZSA-N
• SMILES： O(C(NCC1C(=CON=1)C(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.15868546g/mol
• Monoisotopic Mass: 449.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid

Introduction to (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic Acid (CAS No. 2171179-88-5)

(2S-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid) is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171179-88-5, represents a fusion of advanced chemical synthesis techniques and biological activity modulation. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in the realm of targeted drug delivery and bioavailability enhancement.

The molecular architecture of this compound is characterized by a chiral center at the (2S) position, which is a critical factor in determining its pharmacological properties. The presence of a fluorenylmethoxycarbonyl group enhances the stability and solubility of the molecule, making it more suitable for formulation into pharmaceutical products. Additionally, the incorporation of an oxazoline moiety contributes to its binding affinity and selectivity towards specific biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of such structurally complex molecules in developing novel therapeutic agents. The (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid has been studied for its potential role in modulating enzyme activity and inhibiting the progression of various diseases. Its ability to interact with biological pathways at multiple levels makes it a versatile tool for drug discovery.

In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The fluorenylmethoxycarbonyl group, in particular, has been shown to enhance the compound's binding affinity to its target proteins, leading to more effective pharmacological outcomes. Furthermore, the oxazoline ring provides a rigid framework that stabilizes the active site of the enzyme, thereby improving drug efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of chiral auxiliaries during the synthesis ensures the retention of stereochemical integrity, which is crucial for its biological activity. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high enantiomeric purity, making this compound suitable for further preclinical and clinical investigations.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The presence of hydrophilic and lipophilic regions within its structure allows it to be incorporated into nanoparticles or micelles, which can enhance its bioavailability and reduce systemic toxicity. Such formulations are particularly relevant in oncology, where targeted delivery can minimize side effects while maximizing therapeutic efficacy.

Recent research has also explored the use of this compound as a prodrug, which can be converted into its active form within the body upon enzymatic or chemical activation. This approach can improve drug solubility and permeability across biological barriers, making it an attractive option for treating diseases that are currently difficult to address with conventional small-molecule drugs.

The role of computational chemistry in understanding the pharmacological properties of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding interactions between (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid and target proteins, providing valuable insights into its mechanism of action. These studies have helped refine synthetic strategies and optimize drug design for improved therapeutic outcomes.

In conclusion, (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-o)xazol}-4-y! formamido)butanoic acid (CAS No. 2171179 -88 -5) is a promising pharmaceutical compound with a well-defined molecular structure and diverse biological activities. Its synthesis involves sophisticated organic chemistry techniques, and its potential applications span multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future drug development efforts.